N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-chlorophenyl)thiourea

• IUPAC Name: 1-(3-chlorophenyl)-3-[1-[(4-chlorophenyl)methyl]pyrazol-3-yl]thiourea
• InChI: InChI=1S/C17H14Cl2N4S/c18-13-6-4-12(5-7-13)11-23-9-8-16(22-23)21-17(24)20-15-3-1-2-14(19)10-15/h1-10H,11H2,(H2,20,21,22,24)
• InChI Key: RHCOFXOHPMDQRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=S)NC2=NN(C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H14Cl2N4S
• Molecular Weight: 377.3 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-chlorophenyl)thiourea is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as CBPTU and is used in various biochemical and physiological experiments.

Mechanism of Action

The exact mechanism of action of CBPTU is not fully understood. However, it has been suggested that CBPTU may inhibit the activity of certain enzymes, such as tyrosine kinases and phosphodiesterases. CBPTU may also modulate the expression of certain genes involved in cell growth and survival.
Biochemical and Physiological Effects:
CBPTU has been shown to have various biochemical and physiological effects. It has been found to inhibit angiogenesis, which is the process of new blood vessel formation. CBPTU has also been shown to induce apoptosis, which is programmed cell death. Additionally, CBPTU has been found to modulate the activity of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

CBPTU has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. CBPTU is also soluble in various solvents, which makes it easy to use in experiments. However, CBPTU has some limitations for lab experiments. It has been found to be toxic at high concentrations, which limits its use in certain experiments. Additionally, CBPTU has low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for CBPTU research. One direction is to investigate the potential of CBPTU as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to explore the mechanism of action of CBPTU and identify its molecular targets. Additionally, future research could focus on developing more potent and selective CBPTU analogs. Finally, future studies could investigate the potential of CBPTU as a tool for studying the role of angiogenesis and apoptosis in various biological processes.

Scientific Research Applications

CBPTU has been used in various scientific research applications, including cancer research, neurobiology, and immunology. CBPTU has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, CBPTU has been shown to modulate the immune response in animal models of autoimmune diseases.